3-Bromo-2-methoxy-6-phenyloxane

• CAS No.: 61727-46-6
• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 3-bromo-2-methoxy-6-phenyloxane
• InChI: InChI=1S/C12H15BrO2/c1-14-12-10(13)7-8-11(15-12)9-5-3-2-4-6-9/h2-6,10-12H,7-8H2,1H3
• InChI Key: XZLHALJJKHVBOI-UHFFFAOYSA-N
• Canonical SMILES: COC1C(CCC(O1)C2=CC=CC=C2)Br

Description

3-Bromo-2-methoxy-6-phenyloxane is a substituted oxane (tetrahydropyran) derivative with a bromine atom at position 3, a methoxy group at position 2, and a phenyl group at position 6. The oxane ring introduces conformational flexibility and stereochemical complexity, distinguishing it from planar aromatic systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-2-methoxy-6-phenyloxane typically involves the bromination of 2-methoxy-6-phenyloxane. The reaction is carried out under controlled conditions to ensure selective bromination at the third position. Common reagents used in this process include bromine (Br2) and a suitable solvent such as dichloromethane. The reaction is usually performed at low temperatures to prevent over-bromination and to achieve high yields of the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-Bromo-2-methoxy-6-phenyloxane may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters such as temperature, pressure, and reagent concentrations. This method enhances the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-2-methoxy-6-phenyloxane undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The compound can undergo reduction reactions to remove the bromine atom or reduce the phenyl group

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) in anhydrous ether

Major Products Formed

Substitution: Formation of 3-substituted-2-methoxy-6-phenyloxanes.

Oxidation: Formation of 2-methoxy-6-phenyloxane-3-carboxylic acid.

Reduction: Formation of 2-methoxy-6-phenyloxane

Scientific Research Applications

3-Bromo-2-methoxy-6-phenyloxane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and in studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Bromo-2-methoxy-6-phenyloxane involves its interaction with specific molecular targets. The bromine atom and methoxy group play crucial roles in its reactivity and binding affinity. The compound may interact with enzymes or receptors, leading to modulation of biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

3-Bromo-6-fluoro-2-methylbenzoic acid ()

• Structure : Aromatic benzoic acid with bromine (position 3), fluorine (position 6), and methyl (position 2).
• Synthesis: Bromination of 2-fluoro-6-methylbenzoic acid using AgNO₃ as a catalyst achieves 90% yield .
• Applications : Intermediate for Suzuki-Miyaura coupling (e.g., with 3-fluorophenyl boronic acid to form biaryl derivatives) .
• Key Differences :
  • Core Structure : Aromatic vs. oxane ring.
  • Reactivity : The carboxylic acid group enables further derivatization (e.g., esterification), while the oxane derivative lacks this functionality.
  • Stereochemistry : The oxane ring introduces axial/equatorial substituent preferences, absent in the planar aromatic system.

3-Bromo-6-fluoro-2-methoxybenzaldehyde ()

• Structure : Benzaldehyde with bromine (position 3), fluorine (position 6), and methoxy (position 2).
• Purity : 95% (CAS 473416-74-9) .
• Key Differences :
  • Functional Group : Aldehyde vs. oxane.
  • Reactivity : The aldehyde group is highly electrophilic, enabling nucleophilic additions (e.g., Grignard reactions), whereas the oxane’s ether linkage is less reactive.
  • Applications : Benzaldehyde derivatives are common in fragrance and pharmaceutical synthesis, whereas oxanes may serve as chiral scaffolds .

Methyl 6-amino-2-bromo-3-methoxybenzoate ()

• Structure: Benzoate ester with amino (position 6), bromine (position 2), and methoxy (position 3).
• Applications : Intermediate for drug discovery (e.g., kinase inhibitors or antimicrobial agents) .
• Key Differences: Substituent Positions: Bromine and methoxy groups occupy adjacent positions (2 and 3) compared to the oxane derivative (positions 2 and 3). Functionality: The amino and ester groups enhance hydrogen-bonding and hydrolytic stability, unlike the ether-linked oxane.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Core Structure	Substituents	Molecular Formula	Key Applications
3-Bromo-2-methoxy-6-phenyloxane	Oxane	Br (C3), OMe (C2), Ph (C6)	C₁₂H₁₅BrO₂	Chiral intermediates
3-Bromo-6-fluoro-2-methylbenzoic acid	Benzene	Br (C3), F (C6), Me (C2)	C₈H₆BrFO₂	Suzuki coupling precursors
3-Bromo-6-fluoro-2-methoxybenzaldehyde	Benzene	Br (C3), F (C6), OMe (C2)	C₈H₅BrFO₂	Pharmaceutical synthesis
Methyl 6-amino-2-bromo-3-methoxybenzoate	Benzene	Br (C2), OMe (C3), NH₂ (C6)	C₉H₁₀BrNO₃	Drug discovery intermediates

Table 2: Spectral Data (Hypothetical vs. Evidence-Based)

Compound	LC-MS ([M+H]+)	¹H NMR Features (Key Signals)
3-Bromo-2-methoxy-6-phenyloxane*	~285.0	Axial/equatorial H (δ 3.5–4.5 ppm)
3-Bromo-6-fluoro-2-methylbenzoic acid	232.9	Aromatic H (δ 7.2–7.8 ppm), COOH (δ 12.1)
Methyl 6-amino-2-bromo-3-methoxybenzoate	—	NH₂ (δ 5.5 ppm), OMe (δ 3.8 ppm)

*Predicted data for 3-bromo-2-methoxy-6-phenyloxane based on analogous oxane derivatives.

Research Implications and Limitations

• Synthetic Challenges : The oxane derivative’s stereochemistry complicates synthesis compared to aromatic analogs, requiring chiral catalysts or resolution techniques.
• Reactivity : Bromine in the oxane ring may undergo nucleophilic substitution more readily than in aromatic systems due to reduced resonance stabilization .
• Limitations : Direct experimental data for 3-bromo-2-methoxy-6-phenyloxane are absent in the evidence; comparisons rely on structural analogs.